Cas no 452948-70-8 (1-Piperidinecarbothioamide,N-butyl-)
452948-70-8 structure
Product Name:1-Piperidinecarbothioamide,N-butyl-
CAS No:452948-70-8
MF:C10H20N2S
MW:200.344201087952
CID:327831
Update Time:2024-01-28
1-Piperidinecarbothioamide,N-butyl- Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperidinecarbothioamide,N-butyl-
- 1-Piperidinecarbothioamide,N-butyl-(9CI)
- N-Butyl-1-piperidinecarbothioamide
- N-butylpiperidine-1-carbothioamide
-
- Inchi: 1S/C10H20N2S/c1-2-3-7-11-10(13)12-8-5-4-6-9-12/h2-9H2,1H3,(H,11,13)
- InChI Key: VUTWVKPYAWKYMR-UHFFFAOYSA-N
- SMILES: N1(C(=S)NCCCC)CCCCC1
Computed Properties
- Exact Mass: 200.135
- Monoisotopic Mass: 200.135
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.4A^2
1-Piperidinecarbothioamide,N-butyl- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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